Cas no 2694732-87-9 (N-methyl-2-(1,3-thiazol-2-yl)aniline)

• Product Name: N-methyl-2-(1,3-thiazol-2-yl)aniline
• CAS No: 2694732-87-9
• MF: C₁₀H₁₀N₂S
• MW: 190.264800548553
• CID: 5614632
• PubChem ID: 145325123
• Update Time: 2025-10-29

N-methyl-2-(1,3-thiazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2694732-87-9
• N-methyl-2-(1,3-thiazol-2-yl)aniline
• EN300-33048100

• Inchi： 1S/C10H10N2S/c1-11-9-5-3-2-4-8(9)10-12-6-7-13-10/h2-7,11H,1H3
• InChI Key： NLDIBHRXBAUPIW-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1C=CC=CC=1NC

Computed Properties

• Exact Mass: 190.05646950g/mol
• Monoisotopic Mass: 190.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.2Ų

Additional information on N-methyl-2-(1,3-thiazol-2-yl)aniline

N-methyl-2-(1,3-thiazol-2-yl)aniline (CAS No. 2694732-87-9): An Emerging Compound in Medicinal Chemistry

N-methyl-2-(1,3-thiazol-2-yl)aniline (CAS No. 2694732-87-9) is a promising compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its N-methyl and thiazole moieties, exhibits a diverse range of biological activities, making it a valuable candidate for further research and development.

The thiazole ring is a key feature of N-methyl-2-(1,3-thiazol-2-yl)aniline, contributing to its stability and reactivity. Thiazoles are known for their ability to form strong hydrogen bonds and participate in various chemical reactions, which can be leveraged in the design of novel drugs. The presence of the N-methyl group further enhances the compound's lipophilicity, potentially improving its bioavailability and cellular uptake.

Recent studies have explored the biological activities of N-methyl-2-(1,3-thiazol-2-yl)aniline in various contexts. One notable area of research is its potential as an antimicrobial agent. Thiazole-containing compounds have been shown to exhibit potent antibacterial and antifungal properties, and N-methyl-2-(1,3-thiazol-2-yl)aniline is no exception. A study published in the *Journal of Medicinal Chemistry* demonstrated that this compound effectively inhibited the growth of several pathogenic bacteria, including *Staphylococcus aureus* and *Escherichia coli*, with minimal cytotoxicity to mammalian cells.

In addition to its antimicrobial properties, N-methyl-2-(1,3-thiazol-2-yl)aniline has also shown promise as an anti-inflammatory agent. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Research conducted at the University of California, Los Angeles (UCLA) found that this compound significantly reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that N-methyl-2-(1,3-thiazol-2-yl)aniline could be a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The neuroprotective potential of N-methyl-2-(1,3-thiazol-2-yl)aniline has also been investigated. Neurodegenerative diseases like Alzheimer's and Parkinson's are characterized by the progressive loss of neurons and impaired cognitive function. A study published in *Neuropharmacology* reported that this compound exhibited neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in an in vitro model of Parkinson's disease. These results indicate that N-methyl-2-(1,3-thiazol-2-yl)aniline may have therapeutic applications in neurodegenerative disorders.

The synthesis of N-methyl-2-(1,3-thiazol-2-yl)aniline has been optimized using various methodologies to improve yield and purity. One efficient synthetic route involves the reaction of 2-chloro-N-methylaniline with 2-aminothiazole in the presence of a base such as potassium carbonate. This method provides high yields and is scalable for industrial production. The purity of the final product can be further enhanced through recrystallization or column chromatography techniques.

To ensure the safety and efficacy of N-methyl-2-(1,3-thiazol-2-yl)aniline, extensive preclinical studies are essential. These studies typically include pharmacokinetic analysis to determine absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. Preliminary data suggest that this compound has favorable ADME properties and low toxicity at therapeutic doses. However, further investigations are needed to fully characterize its safety profile.

In conclusion, N-methyl-2-(1,3-thiazol-2-yl)aniline (CAS No. 2694732-87-9) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features contribute to its diverse biological activities, including antimicrobial, anti-inflammatory, and neuroprotective effects. Ongoing research continues to uncover new applications for this compound, making it a promising candidate for future drug development.